4-[(2-{1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-4-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine

• IUPAC Name: (2-methyl-1,3-thiazol-4-yl)-[4-[1-(pyridin-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H21N5OS/c1-14-22-17(13-26-14)19(25)23-9-4-16(5-10-23)18-21-8-11-24(18)12-15-2-6-20-7-3-15/h2-3,6-8,11,13,16H,4-5,9-10,12H2,1H3
• InChI Key: KONWNEVZBOOILF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCC(CC2)C3=NC=CN3CC4=CC=NC=C4
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol

Description

The compound belongs to a class of organic molecules featuring complex heterocyclic structures, often found in pharmaceuticals and materials science.

Synthesis Analysis

• Synthesis of Thiazolo[3,2-a]Pyridine Derivatives : The synthesis involves condensation and cyclocondensation reactions to create thiazolo[3,2-a]-pyridine structures. These reactions utilize compounds like thiazolinone, benzaldehydes, and malononitrile (Lamphon et al., 2004).

• Cu-Catalyzed Synthesis of Imidazo[1,2-a]pyridines : This synthesis involves a Cu-catalyzed aerobic oxidative process using ethyl tertiary amines as carbon sources (Rao, Mai, & Song, 2017).

Molecular Structure Analysis

• Single Crystal X-ray Diffraction and DFT Studies : The molecular structure and geometry of related pyridine derivatives were examined using X-ray diffraction and density functional theory (DFT), confirming the compound's stability and charge delocalization (Rajkumar et al., 2015).

Chemical Reactions and Properties

• Formation of C-N, C-O, and C-S Bonds : A transition-metal-free synthesis of imidazo[1,2-a]pyridines forming multiple bonds, demonstrating the compound's reactivity and potential for various chemical transformations (Cao et al., 2014).

Physical Properties Analysis

• Spectral Studies and Quantum Analysis : The compound's physical properties, including spectral characteristics, were explored using quantum studies, which aid in understanding the electronic and optical behaviors of the molecule (Halim & Ibrahim, 2022).

Chemical Properties Analysis

• NLO and Thermodynamic Properties : The compound exhibits interesting nonlinear optical activity and significant thermodynamic stability, crucial for applications in materials science (Halim & Ibrahim, 2022).